2,2-Difluoro-2-(3-methoxyphenyl)acetic acid
Overview
Description
“2,2-Difluoro-2-(3-methoxyphenyl)acetic acid” is a chemical compound with the CAS Number: 1027513-99-0 . It has a molecular weight of 202.16 . The IUPAC name for this compound is difluoro (3-methoxyphenyl)acetic acid . The physical form of this compound is a powder .
Synthesis Analysis
The synthesis of related compounds often involves the cyclization of carboxylic acid groups with thiosemicarbazide in the presence of phosphoryl chloride (POCl3) or polyphosphoric acid (PPA) as seen in the synthesis of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid.Molecular Structure Analysis
The InChI Code for this compound is 1S/C9H8F2O3/c1-14-7-4-2-3-6(5-7)9(10,11)8(12)13/h2-5H,1H3,(H,12,13) . This indicates that the compound has a carbon backbone with two fluorine atoms and a methoxy group attached to the phenyl ring .Chemical Reactions Analysis
The difluoro and methoxy substituents on the aromatic ring could influence the electron density and thus affect the reactivity of the compound in electrophilic aromatic substitution reactions.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 202.16 .Scientific Research Applications
Antimicrobial Activity
2,2-Difluoro-2-(3-methoxyphenyl)acetic acid: has been investigated for its antimicrobial properties. Researchers have explored its potential as an antibacterial or antifungal agent. While direct case studies on this specific compound are limited, related compounds have shown promise in inhibiting microbial growth. Further studies are needed to fully understand its efficacy and mechanism of action .
Metabolite Determination in Human Plasma and Urine
In the realm of metabolomics, scientists have used similar compounds to determine metabolites in biological samples such as human plasma and urine. By employing analytical techniques like liquid chromatography-mass spectrometry (LC-MS), researchers can identify and quantify metabolites. The unique structure of 2,2-Difluoro-2-(3-methoxyphenyl)acetic acid may offer advantages in this context.
Internal Standards for Quantitation
Internal standards play a crucial role in quantitative analysis. Researchers use them to calibrate instruments, validate methods, and ensure accurate measurements. 2,2-Difluoro-2-(3-methoxyphenyl)acetic acid could serve as an internal standard in LC-MS or other analytical techniques. Its stable properties and distinct mass make it a potential candidate for this purpose .
Synthetic Methodology and Drug Discovery
The synthesis of novel compounds often involves readily accessible starting materials. Researchers have explored the use of 2,2-Difluoro-2-(3-methoxyphenyl)acetic acid as a building block for more complex molecules. Its convenient work-up process and atom economy make it valuable for drug discovery efforts. For example, it could be a precursor to furo[3,2-h]quinolinacetic acids with diverse biological activities .
Ventilation Strategies in Laboratory Safety
While not directly related to its chemical properties, the concept of ventilation is essential in laboratory safety. Proper enclosure and isolation of emission sources, along with strategic ventilation, protect workers from hazardous substances. Researchers explore ways to design effective ventilation systems, and this compound could serve as a case study in safety protocols .
Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
properties
IUPAC Name |
2,2-difluoro-2-(3-methoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O3/c1-14-7-4-2-3-6(5-7)9(10,11)8(12)13/h2-5H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDOYOTAXUDCGFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(C(=O)O)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501277346 |
Source
|
| Record name | α,α-Difluoro-3-methoxybenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501277346 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluoro-2-(3-methoxyphenyl)acetic acid | |
CAS RN |
1027513-99-0 |
Source
|
| Record name | α,α-Difluoro-3-methoxybenzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1027513-99-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | α,α-Difluoro-3-methoxybenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501277346 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-difluoro-2-(3-methoxyphenyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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